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Introduction

12-O-tetradecanoylphorbol-13-acetate (TPA), also known as phorbol-12-myristate-13-acetate

(PMA), is a potent tumor promoter and a widely used research tool in cell biology.[1][2] It

functions by activating protein kinase C (PKC), a key enzyme in various signal transduction

pathways.[1][2] This activation triggers a wide range of cellular responses, including

proliferation, differentiation, and apoptosis, making TPA a valuable agent for studying these

processes in a variety of cell types.[1][2] In some contexts, it has been investigated as a

potential therapeutic agent, for instance, in myelocytic leukemia.[1][2]

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for the preparation and use

of TPA stock solutions.

Table 1: TPA Properties and Solubility
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Property Value

Molecular Formula C₃₆H₅₆O₈

Molecular Weight 616.83 g/mol

Purity >99.5%

CAS Number 16561-29-8

Solubility
Soluble in DMSO and Ethanol at 25 mg/mL.[1]

[2]

Table 2: Stock and Working Solution Recommendations

Parameter Recommendation

Recommended Solvent DMSO

Typical Stock Concentration 1.6 mM (from 1 mg powder in 1 mL DMSO)[1][2]

Example Working Concentration 200 nM (for a 20-30 minute cell treatment)[1][2]

Storage of Lyophilized Powder
-20°C, desiccated, protected from light. Stable

for 24 months.[1][2]

Storage of Stock Solution
-20°C in aliquots. Use within 3 months to

prevent loss of potency.[1][2]

Experimental Protocol: Preparation of a 1.6 mM TPA Stock Solution in DMSO

This protocol details the steps for preparing a 1.6 mM stock solution from 1 mg of lyophilized

TPA powder.

Materials:

12-O-tetradecanoylphorbol-13-acetate (TPA) powder (1 mg)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes
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Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Equilibrate Reagents: Allow the vial of TPA powder and the DMSO to come to room

temperature before use.

Reconstitution: Carefully add 1 mL of DMSO to the vial containing 1 mg of TPA powder.[1][2]

Dissolution: Cap the vial tightly and vortex thoroughly until the TPA powder is completely

dissolved. The resulting solution will have a concentration of 1.6 mM.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the TPA, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[1][2]

Storage: Store the aliquots at -20°C, protected from light.[1][2] The solution is stable for up to

3 months under these conditions.[1][2]

Safety and Handling Precautions:

TPA is a potent tumor promoter and should be handled with extreme care. Always wear

appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses. All handling of TPA powder and concentrated solutions should be performed in a

chemical fume hood. Dispose of all TPA-contaminated waste according to institutional

guidelines for hazardous materials.

Visualizations

Diagram 1: TPA Stock Solution Preparation Workflow
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Caption: Workflow for preparing a TPA stock solution.

Diagram 2: Simplified TPA-Induced PKC Signaling Pathway
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Caption: TPA activates PKC to induce cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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